Cas no 1807114-99-3 (2-Bromomethyl-3-fluoro-4-phenylpyridine)

• Product Name: 2-Bromomethyl-3-fluoro-4-phenylpyridine
• CAS No: 1807114-99-3
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 4902293
• Update Time: 2025-05-20

2-Bromomethyl-3-fluoro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-fluoro-4-phenylpyridine

• Inchi： 1S/C12H9BrFN/c13-8-11-12(14)10(6-7-15-11)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： ZOUIGZLQMJCUQG-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=CN=1)C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-3-fluoro-4-phenylpyridine

2-Bromomethyl-3-fluoro-4-phenylpyridine: A Comprehensive Overview

The compound 2-Bromomethyl-3-fluoro-4-phenylpyridine, identified by the CAS number 1807114-99-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl, fluoro, and phenyl groups. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

The synthesis of 2-Bromomethyl-3-fluoro-4-phenylpyridine involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of applications, 2-Bromomethyl-3-fluoro-4-phenylpyridine has shown promise in the field of medicinal chemistry. Its structure allows for the exploration of potential pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead molecule for drug development.

The structural versatility of 2-Bromomethyl-3-fluoro-4-phenylpyridine also makes it an attractive candidate for material science applications. Its ability to form coordination complexes with metal ions has been exploited in the development of new materials for catalysis and sensing technologies. For instance, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes, which exhibit enhanced catalytic activity in oxidation reactions.

From an environmental perspective, the ecological impact of 2-Bromomethyl-3-fluoro-4-phenylpyridine has been a subject of recent investigations. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is required to fully understand its environmental fate and mitigate any adverse effects.

In conclusion, 2-Bromomethyl-3-fluoro-4-phenylpyridine (CAS No. 1807114-99-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in the fields of organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.